Cas no 53451-91-5 (Benzene, 1-[(4-methoxyphenyl)thio]-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-[(4-methoxyphenyl)thio]-4-(trifluoromethyl)-
• CAS No: 53451-91-5
• MF: C₁₄H₁₁F₃OS
• MW: 284.296753168106
• CID: 1582671
• PubChem ID: 11289096
• Update Time: 2025-04-21

Benzene, 1-[(4-methoxyphenyl)thio]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-methoxyphenyl)thio]-4-(trifluoromethyl)-
• 53451-91-5
• 1-[(4-Methoxyphenyl)thio]-4-(trifluoromethyl)benzene
• SCHEMBL11662101
• DTXSID801220275
• (4-methoxyphenyl)(4-(trifluoromethyl)phenyl)sulfane
• JMORWADLYUBBCP-UHFFFAOYSA-N

• Inchi： 1S/C14H11F3OS/c1-18-11-4-8-13(9-5-11)19-12-6-2-10(3-7-12)14(15,16)17/h2-9H,1H3
• InChI Key： JMORWADLYUBBCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 284.04833
• Monoisotopic Mass: 284.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23